Cas no 1042623-95-9 (4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol)

• Product Name: 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol
• CAS No: 1042623-95-9
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5166410
• PubChem ID: 43207145
• Update Time: 2025-05-25

4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[[[1-(hydroxymethyl)propyl]amino]methyl]-
• 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol

• Inchi： 1S/C11H16ClNO2/c1-2-10(7-14)13-6-8-5-9(12)3-4-11(8)15/h3-5,10,13-15H,2,6-7H2,1H3
• InChI Key： YGMAKENSWRMOLK-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNC(CO)CC

Additional information on 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol

Introduction to 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol (CAS No. 1042623-95-9)

4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1042623-95-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorinated phenolic core linked to a butylamine side chain, exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both hydroxyl and amine functional groups on the butyl side chain introduces diverse reactivity, making it a versatile intermediate for the synthesis of more complex molecules.

The structural motif of 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol combines elements that are commonly found in biologically active compounds. The chloro substituent on the aromatic ring can serve as a handle for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions, while the hydroxyl and amine groups provide opportunities for hydrogen bonding interactions and salt formation. These features make the compound a valuable building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in phenolic derivatives due to their broad spectrum of biological activities. Studies have demonstrated that phenols, particularly those with hydroxyl or amino substituents, can exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The compound in question, 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol, may leverage these properties through its structural features. The butylamine side chain can enhance solubility and bioavailability, while the chloro group may improve metabolic stability.

One of the most compelling aspects of this molecule is its potential as a precursor for the synthesis of more complex pharmacophores. Researchers have explored similar scaffolds in the development of kinase inhibitors, where the combination of hydroxyl and amine groups can modulate binding affinity and selectivity. The chloro-substituted phenol core provides an additional layer of structural diversity that can be exploited to fine-tune pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary simulations suggest that the hydroxyl and amine groups may form hydrogen bonds with key residues in target proteins, potentially leading to inhibitory effects.

The synthesis of 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a chlorinated phenol derivative followed by nucleophilic substitution with a protected diamino butane intermediate. Deprotection steps then yield the final product, showcasing the compound's versatility as a synthetic intermediate.

In academic research, this compound has been employed as a key building block in the development of novel drug candidates. Its structural features allow for modifications that can tailor biological activity towards specific therapeutic applications. For example, researchers have investigated derivatives of this molecule as potential candidates for treating neurological disorders, where the ability to modulate protein-protein interactions is crucial.

The pharmacological potential of 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol has also been explored in preclinical studies. These investigations have focused on its effects on cellular pathways relevant to inflammation and oxidative stress. Preliminary findings indicate that this compound may exert protective effects against cellular damage by interfering with pro-inflammatory signaling cascades.

The chemical reactivity of this molecule makes it an attractive candidate for further derivatization. Functional groups such as hydroxyl and amine provide multiple sites for chemical modification, allowing chemists to explore a wide range of possible derivatives. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

From a synthetic chemistry perspective, 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol exemplifies the importance of molecular diversity in medicinal chemistry. Its unique combination of functional groups enables access to structurally diverse libraries of compounds that can be screened for biological activity. This approach aligns with modern drug discovery strategies that emphasize combinatorial chemistry and high-throughput screening.

The industrial relevance of this compound is underscored by its potential applications in pharmaceutical manufacturing. As demand grows for personalized medicine and targeted therapies, intermediates like 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol will play an increasingly important role in producing bespoke drug formulations.

In conclusion, 4-chloro-2-{(1-hydroxybutan-2-yl)aminomethyl}phenol (CAS No. 1042623-95-9) represents a promising candidate for further research and development in pharmaceutical chemistry. Its structural features offer multiple opportunities for functionalization and biological activity modulation, making it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs.